Cas no 2228550-54-5 (tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate
• CAS No: 2228550-54-5
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 6077742
• PubChem ID: 165826270
• Update Time: 2025-05-20

tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate
• 2228550-54-5
• EN300-1887535

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(17)16-7-6-15-9(8-16)10-4-5-11(14)18-10/h4-5,9,15H,6-8H2,1-3H3
• InChI Key： KXEHVDHRSBRYDF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2CN(C(=O)OC(C)(C)C)CCN2)O1

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.7Ų

Additional information on tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate

tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate is a complex organic compound with the CAS number 2228550-54-5. This compound belongs to the class of piperazine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound consists of a piperazine ring substituted at the 3-position with a 5-chlorofuran group and at the 1-position with a tert-butyl carboxylate group. These substituents play a crucial role in determining the compound's chemical properties, biological activity, and potential applications in drug discovery.

The synthesis of tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate involves multi-step organic reactions, including nucleophilic substitution, coupling reactions, and protection/deprotection strategies. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules, ensuring high yields and purity. The incorporation of the tert-butyl carboxylate group serves as a protecting group for the piperazine nitrogen, which is essential for further functionalization or biological testing.

One of the most promising aspects of this compound lies in its potential as a pharmacophore for various therapeutic targets. Piperazine derivatives are known to exhibit diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective effects. Recent studies have highlighted the role of tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate in modulating key signaling pathways involved in cancer progression. For instance, research has demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific kinases or receptors.

The presence of the 5-chlorofuran group introduces additional electronic and steric effects into the molecule, enhancing its interactions with biological targets. This substitution pattern has been shown to improve bioavailability and pharmacokinetic properties, making it an attractive candidate for drug development. Furthermore, computational studies have revealed that this compound exhibits favorable drug-like properties, such as good solubility and permeability.

In terms of applications, tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate has been explored as a lead compound for developing novel therapeutics against chronic diseases. Its ability to interact with multiple biological targets makes it a versatile tool in medicinal chemistry. Ongoing research is focused on optimizing its pharmacodynamic properties and evaluating its safety profile for potential clinical trials.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods provide insights into its molecular structure and purity, ensuring compliance with quality control standards in pharmaceutical research.

In conclusion, tert-butyl 3-(5-chlorofuran-2-yl)piperazine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities position it as a valuable asset in drug discovery efforts. As research continues to unfold, this compound holds great potential for contributing to the development of innovative therapeutic agents that address unmet medical needs.